Cas no 1196156-84-9 (2-amino-6-methoxynicotinic acid)

• Product Name: 2-amino-6-methoxynicotinic acid
• CAS No: 1196156-84-9
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD13190079
• CID: 1011130
• PubChem ID: 53407575
• Update Time: 2025-11-01

2-amino-6-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-methoxynicotinic acid
• 2-amino-6-methoxypyridine-3-carboxylic acid
• 2-Amino-6-methoxy-nicotinic acid
• AS-78157
• A892496
• CS-0150241
• J-400241
• 3-Pyridinecarboxylic acid, 2-amino-6-methoxy-
• SCHEMBL21339634
• 1196156-84-9
• DTXSID70695942
• WXB15684
• AB69714
• F31118
• 2-AMINO-6-METHOXYNICOTINICACID
• MFCD13190079
• AC-29549
• DB-019798

• MDL： MFCD13190079
• Inchi： 1S/C7H8N2O3/c1-12-5-3-2-4(7(10)11)6(8)9-5/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key： SYDXANXSWQIFKU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=O)O)C(N)=N1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-amino-6-methoxynicotinic acid

Introduction to 2-amino-6-methoxynicotinic acid (CAS No. 1196156-84-9)

2-amino-6-methoxynicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1196156-84-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid belongs to the nicotinic acid family, characterized by its amino and methoxy functional groups, which contribute to its unique reactivity and biological potential. The structural framework of this compound positions it as a valuable intermediate in the development of novel therapeutic agents, particularly those targeting neurological and metabolic disorders.

The molecular structure of 2-amino-6-methoxynicotinic acid consists of a pyridine ring substituted with an amino group at the 2-position and a methoxy group at the 6-position. This configuration endows the molecule with distinct chemical properties, including solubility in polar solvents and the ability to participate in various organic transformations such as nucleophilic substitution and condensation reactions. These characteristics make it a versatile building block for synthetic chemists working on complex drug scaffolds.

In recent years, there has been growing interest in 2-amino-6-methoxynicotinic acid due to its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of nicotinamide derivatives, which are known for their involvement in energy metabolism and antioxidant activities. The methoxy group at the 6-position provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores that could enhance drug efficacy and selectivity.

One of the most compelling areas of research involving 2-amino-6-methoxynicotinic acid is its investigation as a potential scaffold for neuroprotective agents. Nicotinic acid derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating cholinergic pathways. The presence of both amino and methoxy groups in 2-amino-6-methoxynicotinic acid allows for the design of molecules that can interact with specific receptors or enzymes implicated in these neurodegenerative disorders. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes like acetylcholinesterase, which are overexpressed in affected brain regions.

The synthesis of 2-amino-6-methoxynicotinic acid itself is an intriguing challenge that has attracted considerable attention from synthetic chemists. One common approach involves the condensation of malonic esters with amidines, followed by hydrolysis and methoxylation under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy group selectively at the 6-position. These synthetic strategies highlight the compound's utility not only as a target molecule but also as a tool for developing new synthetic methodologies.

From a pharmacological perspective, 2-amino-6-methoxynicotinic acid has been studied for its potential role in modulating inflammatory responses. The amino group at the 2-position can be exploited to create amides or ureas that interact with inflammatory cytokines or signaling pathways. Recent research has suggested that certain nicotinic acid derivatives may inhibit NF-κB activation, a key transcription factor involved in inflammation. This finding opens up possibilities for developing anti-inflammatory therapeutics based on 2-amino-6-methoxynicotinic acid or its analogs.

The agrochemical sector has also shown interest in 2-amino-6-methoxynicotinic acid due to its structural similarity to compounds known to influence plant growth regulators. Nicotinamide derivatives are known to play roles in plant metabolism and stress responses, making them candidates for developing novel agrochemicals that enhance crop resilience or yield. Researchers are exploring how modifications to the core structure of 2-amino-6-methoxynicotinic acid can lead to compounds with improved bioactivity against pests or pathogens while maintaining environmental safety.

In conclusion, 2-amino-6-methoxynicotinic acid (CAS No. 1196156-84-9) represents a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an attractive scaffold for drug discovery, particularly in neurological and metabolic diseases. The ongoing exploration of its synthetic pathways and pharmacological effects underscores its importance as a research tool and intermediate. As scientific understanding advances, it is likely that new applications for this compound will continue to emerge, further solidifying its role in modern chemistry.